Cas no 149358-58-7 (2-Naphthalenecarboxamide, N-(phenylmethyl)-)

• Product Name: 2-Naphthalenecarboxamide, N-(phenylmethyl)-
• CAS No: 149358-58-7
• MF: C₁₈H₁₅NO
• MW: 261.317804574966
• CID: 1324533
• PubChem ID: 778918
• Update Time: 2025-07-21

2-Naphthalenecarboxamide, N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxamide, N-(phenylmethyl)-
• G66298
• Z27749593
• AKOS001055859
• CL-25685
• SR-01000195269-1
• CBDivE_014209
• SR-01000195269
• AO-548/40154140
• CHEMBL3794123
• N-benzylnaphthalene-2-carboxamide
• 149358-58-7
• N-benzyl-2-naphthamide
• SCHEMBL14894197

• Inchi： 1S/C18H15NO/c20-18(19-13-14-6-2-1-3-7-14)17-11-10-15-8-4-5-9-16(15)12-17/h1-12H,13H2,(H,19,20)
• InChI Key： DKPOPWSPIGABJL-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C=CC=CC2=C1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.11545
• Monoisotopic Mass: 261.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Additional information on 2-Naphthalenecarboxamide, N-(phenylmethyl)-

Comprehensive Overview of 2-Naphthalenecarboxamide, N-(phenylmethyl)- (CAS No. 149358-58-7)

2-Naphthalenecarboxamide, N-(phenylmethyl)- (CAS No. 149358-58-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, material science, and chemical research. This compound, also referred to as N-benzyl-2-naphthamide, belongs to the class of naphthalene derivatives, which are widely studied for their diverse applications. The CAS No. 149358-58-7 serves as a unique identifier, ensuring precise recognition in scientific literature and regulatory documents.

The molecular structure of 2-Naphthalenecarboxamide, N-(phenylmethyl)- features a naphthalene ring system linked to a benzyl group via an amide bond. This configuration imparts unique physicochemical properties, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in its potential as a building block for drug discovery and functional materials, given its ability to interact with biological targets and polymer matrices.

In recent years, the demand for high-purity organic intermediates like N-benzyl-2-naphthamide has surged, driven by advancements in pharmaceutical R&D and green chemistry. A common query among scientists is: "What are the synthetic routes for CAS No. 149358-58-7?" The compound is typically synthesized through the condensation of 2-naphthoic acid with benzylamine, employing coupling reagents such as EDC or DCC. Optimizing this process for yield and scalability remains a focal point in industrial applications.

Another trending topic is the role of 2-Naphthalenecarboxamide derivatives in cancer research. Preliminary studies suggest that structurally similar compounds exhibit anti-proliferative activity, sparking interest in further exploration. While 149358-58-7 itself is not a drug candidate, its scaffold is frequently modified to enhance bioavailability and target specificity. This aligns with the growing emphasis on precision medicine and small-molecule therapeutics.

From an industrial perspective, N-(phenylmethyl)-2-naphthalenecarboxamide is valued for its stability and compatibility with various catalysts and solvents. Manufacturers often address questions like: "How to ensure batch-to-batch consistency for CAS No. 149358-58-7?" Rigorous quality control protocols, including HPLC and NMR analysis, are essential to meet the stringent requirements of end-users in agrochemicals and electronics.

Environmental and regulatory considerations also play a pivotal role. The compound’s ecotoxicological profile and biodegradability are under scrutiny, reflecting the broader shift toward sustainable chemistry. Researchers are investigating greener synthesis methods, such as microwave-assisted reactions, to minimize waste and energy consumption.

In summary, 2-Naphthalenecarboxamide, N-(phenylmethyl)- (CAS No. 149358-58-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility as a research tool and industrial intermediate ensures its relevance in addressing contemporary challenges, from drug development to material engineering. As scientific inquiry evolves, this compound will likely remain a subject of keen interest and exploration.